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Compound of Interest

Compound Name: Zafirlukast

Cat. No.: B1683622 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Zafirlukast, including detailed personal protective equipment (PPE) requirements,

operational procedures, and disposal plans to minimize exposure risk and maintain a secure

workspace.

Hazard and Exposure Data
Zafirlukast is considered a hazardous substance, and appropriate precautions must be taken

to avoid exposure.[1] While specific occupational exposure limits have not been established,

the available data underscores the need for careful handling.
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Data Point Value Source

Acute Toxicity, Oral Category 4 MedChemExpress

Skin Corrosion/Irritation Category 2 MedChemExpress

Serious Eye Damage/Irritation Category 2A MedChemExpress

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)
MedChemExpress

Carcinogenicity

No component is identified as

a carcinogen by IARC, ACGIH,

or NTP at levels ≥ 0.1%.

MedChemExpress

Operational Plan for Handling Zafirlukast
A systematic workflow is crucial to minimize the risk of exposure and contamination when

handling Zafirlukast.

1. Engineering Controls:

All handling of Zafirlukast powder or solutions should be conducted in a certified chemical

fume hood or other suitable containment enclosure to minimize inhalation exposure.[2]

Ensure adequate ventilation in the laboratory space.[3][4]

An accessible safety shower and eye wash station must be available.[3]

2. Personal Protective Equipment (PPE):

Gloves: Double-gloving with nitrile gloves is recommended to provide a primary and

secondary barrier against contamination. Contaminated gloves should be replaced

immediately, and hands should be washed thoroughly after use.

Eye Protection: Wear chemical splash goggles or a full-face shield to protect against

splashes and aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1683622?utm_src=pdf-body
https://www.benchchem.com/product/b1683622?utm_src=pdf-body
https://www.benchchem.com/product/b1683622?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Montelukast_Nitrile.pdf
https://file.medchemexpress.com/batch_PDF/HY-17492R/Zafirlukast-Standard-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DCAPI1015.html
https://file.medchemexpress.com/batch_PDF/HY-17492R/Zafirlukast-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A disposable, solid-front, back-closing gown is advised to prevent contamination of

personal clothing and skin.

Respiratory Protection: For tasks involving powders or with a risk of aerosol generation, a

NIOSH-approved respirator (e.g., N95 or higher) should be used.

Foot Protection: Closed-toe shoes are mandatory as a standard laboratory practice to

protect against spills.

3. Handling Procedures:

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in areas where Zafirlukast is handled.

Wash hands thoroughly after handling the substance.

Use dry clean-up procedures for minor spills, avoiding dust generation. A HEPA-filtered

vacuum cleaner is recommended. For larger spills, dampen with water to prevent dusting

before sweeping.

Ensure all containers are clearly labeled and free from leaks.

Disposal Plan
Proper disposal of Zafirlukast and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Categorization: All materials contaminated with Zafirlukast, including gloves,

disposable lab coats, and cleaning materials, should be treated as hazardous waste.

Containerization: Place all Zafirlukast waste into suitable, clearly labeled, and sealed

containers for disposal.

Disposal Method:

Consult with your institution's Environmental Health and Safety (EHS) department or a

licensed professional waste disposal service for specific disposal protocols.
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Recycling of the material may be possible if it is unused and uncontaminated; consult the

manufacturer for options.

Do not allow Zafirlukast or its wash water to enter drains or sewers.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

Zafirlukast by scrubbing with alcohol.

Experimental Workflow for Safe Handling of
Zafirlukast
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Caption: Procedural workflow for the safe handling of Zafirlukast in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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